Cas no 2097931-42-3 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2097931-42-3
• MF: C₁₆H₁₉N₃O₄S₂
• MW: 381.469761133194
• CID: 6454528
• PubChem ID: 126852456
• Update Time: 2025-06-30

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6506-0874
• 2097931-42-3
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• 2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)-S-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonamido
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• AKOS032465589

• Inchi： 1S/C16H19N3O4S2/c1-11-15(12(2)19(3)18-11)25(21,22)17-10-16(20,13-6-8-24-9-13)14-5-4-7-23-14/h4-9,17,20H,10H2,1-3H3
• InChI Key： JLNPYFJPJREBGQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(C1=CC=CO1)(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 381.08169844g/mol
• Monoisotopic Mass: 381.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Analysis of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 2097931-42-3)

The compound N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 2097931-42-3) is a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This sulfonamide derivative combines a furan ring, a thiophene moiety, and a trimethylpyrazole core, making it a versatile candidate for further research. Its molecular architecture suggests possible interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and reactivity. Researchers are particularly interested in optimizing its synthesis to improve yield and purity, which are critical for pharmaceutical applications. The presence of both hydroxy and sulfonamide functional groups offers multiple sites for chemical modification, enabling the development of derivatives with enhanced properties. Recent studies have explored its potential as a bioactive scaffold, with preliminary results indicating promising activity in anti-inflammatory and antioxidant assays.

In the context of drug discovery, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide stands out due to its hybrid heterocyclic structure. Heterocycles like furan and thiophene are known for their bioavailability and metabolic stability, which are essential traits for lead compounds. The pyrazole ring, a common motif in many FDA-approved drugs, further enhances its appeal. This combination of features makes the compound a subject of interest for researchers investigating new therapeutic agents for conditions such as chronic inflammation and oxidative stress-related disorders.

Another area of growing interest is the compound's potential role in material science. The thiophene and furan units are known for their electronic properties, which could be leveraged in the development of organic semiconductors or conductive polymers. The sulfonamide group may also contribute to the material's solubility and processability, key factors for industrial applications. As the demand for sustainable materials rises, this compound could emerge as a valuable building block for next-generation technologies.

From a structural-activity relationship (SAR) perspective, the compound's hydroxyethyl bridge between the furan and thiophene rings is a notable feature. This spacer may influence the molecule's conformational flexibility and binding affinity to biological targets. Computational modeling and molecular docking studies could provide deeper insights into its mechanism of action, addressing another common query among researchers. Such investigations are crucial for rational drug design and could unlock new avenues for its application.

In summary, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 2097931-42-3) represents a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with its bioactive and electronic properties, positions it as a promising candidate for future research and development. As scientific interest in heterocyclic chemistry and functional materials continues to grow, this compound is likely to remain a focal point of innovative studies.